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Introduction

The Saccharomyces cerevisiae cyclin-dependent kinase (CDK) Burl, in complex with its cyclin
partner Bur2, plays a crucial role in regulating transcription elongation and cell cycle
progression.[1][2][3] As the yeast ortholog of mammalian Cdk9, Burl is a key component of the
positive transcription elongation factor b (P-TEFb).[1][4] It facilitates the transition from
transcription initiation to elongation by phosphorylating various substrates, including the C-
terminal domain (CTD) and linker region of the largest subunit of RNA Polymerase Il (Rpbl), as
well as the transcription elongation factor Spt5.[5][6][7][8] Additionally, Burl is implicated in G1
cell cycle progression through the phosphorylation of Sch9, a target it shares with the TORC1
pathway.[2][9]

This document provides a detailed protocol for an in vitro radiometric kinase assay to measure
the activity of the BUR1/BUR2 complex. This assay is fundamental for screening potential
inhibitors, characterizing substrate specificity, and investigating the biochemical regulation of
BUR1 kinase.
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BUR1 Signaling and Regulation

The kinase activity of Burl is essential for its function and is regulated by phosphorylation.[1]
Cak1l, the CDK-activating kinase in yeast, directly phosphorylates a conserved threonine in the
T-loop of Burl, leading to its activation.[3] Once active, the BUR1/BUR2 complex targets

multiple substrates to promote transcription and cell cycle progression.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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